2-(4-methyl-2-oxopentyl)-1H-isoindole-1,3(2H)-dione

• CAS No.: 4113-64-8
• Molecular Formula: C14H15NO3
• Molecular Weight: 245.27 g/mol
• IUPAC Name: 2-(4-methyl-2-oxopentyl)isoindole-1,3-dione
• InChI: InChI=1S/C14H15NO3/c1-9(2)7-10(16)8-15-13(17)11-5-3-4-6-12(11)14(15)18/h3-6,9H,7-8H2,1-2H3
• InChI Key: KCKXMPQKCDLSNK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)CN1C(=O)C2=CC=CC=C2C1=O

Description

2-(4-methyl-2-oxopentyl)-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C14H15NO3 and its molecular weight is 245.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 1-bromo-4-methyl-2-pentanone (11.0 g, 61.4 mmol) and potassium phthalimide (11.9 g, 64.5 mmol) in toluene (60 mL) at room temperature under a nitrogen atmosphere. Heat the mixture to 100° C. and stir for 16 h. Cool the resulting slurry to room temperature, filter off solids, and concentrate the filtrate in vacuo to a solid. Purify the residue by chromatography on silica gel (40 g) eluting with hexane/EtOAc (1:1) to obtain the desired intermediate (3.6 g, 24%). MS (ES+) m/z: 246.3 (M+H)+.